Cas no 578715-23-8 (5'-Bromo-2,2'-bithiophene-5-boronic acid pinacol ester)

5'-Bromo-2,2'-bithiophene-5-boronic acid pinacol ester structure
578715-23-8 structure
Product Name:5'-Bromo-2,2'-bithiophene-5-boronic acid pinacol ester
CAS No:578715-23-8
MF:C14H16BBrO2S2
MW:371.1206407547
CID:947673
PubChem ID:87560331
Update Time:2025-04-19

5'-Bromo-2,2'-bithiophene-5-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

    • 2-(5'-Bromo-[2,2'-bithiophen]-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 5-Bromo-5'-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,2'-bithiophene
    • 2-[5-(5-bromothiophen-2-yl)thiophen-2-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 5-BROMO-5''-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-2,2''-BITHIOPHENE
    • 2-(5'-bromo[2,2']bithiophenyl-5-yl)-4,4,5,5-tetramethyl[1
    • 2-(5'-bromo[2,2'-bithiophen]-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 4,4,5,5-tetramethyl-2-(5-(5-bromothiophen)thiophen-2-yl)-1,3,2-dioxaborolane
    • ACMC-209m10
    • AG-G-04558
    • ANW-32818
    • CTK5A7568
    • SureCN4263307
    • 5'-Bromo-2,2'-bithiophene-5-boronic Acid Pinacol Ester
    • 2-(5'-Bromo-2,2'-bithiophen-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • AKOS015835604
    • BS-44016
    • A914806
    • 2-{5'-BROMO-[2,2'-BITHIOPHEN]-5-YL}-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
    • B3200
    • 578715-23-8
    • DMYHZCIVESITOD-UHFFFAOYSA-N
    • DTXSID20659796
    • T71088
    • SCHEMBL4263307
    • 5'-Bromo-2,2'-bithiophene-5-boronic acid pinacol ester
    • MDL： B152931
    • Inchi： 1S/C14H16BBrO2S2/c1-13(2)14(3,4)18-15(17-13)11-7-5-9(19-11)10-6-8-12(16)20-10/h5-8H,1-4H3
    • InChI Key： DMYHZCIVESITOD-UHFFFAOYSA-N
    • SMILES： BrC1=CC=C(C2=CC=C(B3OC(C)(C)C(C)(C)O3)S2)S1

Computed Properties

  • Exact Mass: 369.98700
  • Monoisotopic Mass: 369.98681g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 364
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 74.9Ų

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 109.0 to 113.0 deg-C
  • PSA: 74.94000
  • LogP: 4.53830
  • Solubility: Not determined

5'-Bromo-2,2'-bithiophene-5-boronic acid pinacol ester Security Information

  • Storage Condition：Sealed in dry,2-8°C

5'-Bromo-2,2'-bithiophene-5-boronic acid pinacol ester Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5'-Bromo-2,2'-bithiophene-5-boronic acid pinacol ester Pricemore >>

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5'-Bromo-2,2'-bithiophene-5-boronic acid pinacol ester Production Method

5'-Bromo-2,2'-bithiophene-5-boronic acid pinacol ester Related Literature

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